Cas no 398482-40-1 (1-Naphthaleneacetonitrile, 4-(trifluoromethyl)-)

1-Naphthaleneacetonitrile, 4-(trifluoromethyl)- structure
398482-40-1 structure
Product Name:1-Naphthaleneacetonitrile, 4-(trifluoromethyl)-
CAS No:398482-40-1
MF:C13H8F3N
MW:235.204533576965
CID:3965148
PubChem ID:60076594
Update Time:2025-04-22

1-Naphthaleneacetonitrile, 4-(trifluoromethyl)- Chemical and Physical Properties

Names and Identifiers

    • 1-Naphthaleneacetonitrile, 4-(trifluoromethyl)-
    • YJFWDUDHQXMWQT-UHFFFAOYSA-N
    • 1-(Trifluoromethyl)naphthalene-4-acetonitrile
    • 2-[4-(trifluoromethyl)naphthalen-1-yl]acetonitrile
    • 398482-40-1
    • Inchi: 1S/C13H8F3N/c14-13(15,16)12-6-5-9(7-8-17)10-3-1-2-4-11(10)12/h1-6H,7H2
    • InChI Key: YJFWDUDHQXMWQT-UHFFFAOYSA-N
    • SMILES: C1(CC#N)=C2C(C=CC=C2)=C(C(F)(F)F)C=C1

Computed Properties

  • Exact Mass: 235.06088375Da
  • Monoisotopic Mass: 235.06088375Da
  • Isotope Atom Count: 0
  • Hydrogen Bond Donor Count: 0
  • Hydrogen Bond Acceptor Count: 4
  • Heavy Atom Count: 17
  • Rotatable Bond Count: 1
  • Complexity: 314
  • Covalently-Bonded Unit Count: 1
  • Defined Atom Stereocenter Count: 0
  • Undefined Atom Stereocenter Count : 0
  • Defined Bond Stereocenter Count: 0
  • Undefined Bond Stereocenter Count: 0
  • XLogP3: 3.7
  • Topological Polar Surface Area: 23.8Ų
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